5-[4-(allyloxy)benzylidene]-2,4-imidazolidinedione

• IUPAC Name: (5E)-5-[(4-prop-2-enoxyphenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C13H12N2O3/c1-2-7-18-10-5-3-9(4-6-10)8-11-12(16)15-13(17)14-11/h2-6,8H,1,7H2,(H2,14,15,16,17)/b11-8+
• InChI Key: NXFKUPQUBYOFGJ-DHZHZOJOSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C=C2C(=O)NC(=O)N2
• Isomeric SMILES: C=CCOC1=CC=C(C=C1)/C=C/2\C(=O)NC(=O)N2
• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol

Description

5-[4-(allyloxy)benzylidene]-2,4-imidazolidinedione, commonly referred to as ABID, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. ABID is a heterocyclic organic compound that belongs to the class of imidazolidinediones. It is a yellow crystalline powder with a molecular formula of C15H13N2O3 and a molecular weight of 271.28 g/mol.

Mechanism of Action

The mechanism of action of ABID is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. ABID has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. ABID has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects
ABID has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that ABID can inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death). ABID has also been found to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes. In vivo studies have shown that ABID can reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

ABID has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in high yields. ABID is also stable under a variety of conditions, making it suitable for use in a wide range of experiments. However, there are also some limitations to the use of ABID in laboratory experiments. For example, it can be difficult to dissolve ABID in certain solvents, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on ABID. One area of interest is the development of ABID-based materials with unique properties. ABID has been used as a building block for the synthesis of materials with optical, electronic, and magnetic properties. Another area of interest is the development of ABID-based drugs for the treatment of various diseases. ABID has been found to have anticancer, anti-inflammatory, and antioxidant properties, making it a promising candidate for drug development. Finally, further studies are needed to fully understand the mechanism of action of ABID and its potential applications in various fields.

Synthesis Methods

ABID can be synthesized through a variety of methods, including the reaction of 4-(allyloxy)benzaldehyde with urea in the presence of a catalyst. Another method involves the reaction of 4-(allyloxy)benzaldehyde with hydantoin in the presence of a base. The synthesis of ABID is relatively straightforward, and the compound can be obtained in high yields.

Scientific Research Applications

ABID has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, ABID has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. In agriculture, ABID has been found to have a positive effect on plant growth and development. In materials science, ABID has been used as a building block for the synthesis of novel materials with unique properties.